Cas no 4971-56-6 (Tetronic acid)

Tetronic acid Properties

Names and Identifiers

• Furan-2,4(3H,5H)-dione
• 2,4(3H,5H)-Furandione
• oxolane-2,4-dione
• Tetrahydrofuran-2,4-dione
• TETRONIC ACID
• Acetoaceticacid, 4-hydroxy-, g-lactone (7CI)
• Tetronic acid (6CI)
• Butanoic acid, 4-hydroxy-3-oxo-, g-lactone
• Tetrahydrofuran-3,5-dione
• beta-Tetronic acid
• C4H4O3
• JCGNDDUYTRNOFT-UHFFFAOYSA-N
• Butanoic acid, 4-hydroxy-3-oxo-, .gamma.-lactone
• tetronicacid
• 2,4-furandione
• 3,5-dihydrofuran-2,4-dione
• SBB008561
• VZ33855
• T1137
• Acetoacetic acid, 4-hydroxy-, .ga
• beta-Oxo-gamma-butyrolactone
• A827824
• SCHEMBL120199
• CS-W016655
• N2B9NB89C0
• EINECS 225-617-4
• T72521
• DTXSID30902467
• FT-0635492
• Acetoacetic acid, 4-hydroxy-, .gamma.-lactone
• Q15632823
• diethyleneglycolmonobutylether
• NoName_1711
• MFCD00010086
• AKOS009031248
• SY048546
• F0001-1298
• 4971-56-6
• UNII-N2B9NB89C0
• NS00046340
• CHEMBL4087698
• DB-051674
• Butanoic acid, 4-hydroxy-3-oxo-, gamma-lactone
• aldotetronic acids
• tetronic acids
• CHEBI:33755
• furan-(5H)-one, 4-hydroxy-
• ACETOACETIC ACID, 4-HYDROXY-, GAMMA-LACTONE
• +Expand

• MDL： MFCD00010086
• InChIKey： JCGNDDUYTRNOFT-UHFFFAOYSA-N
• Inchi： 1S/C4H4O3/c5-3-1-4(6)7-2-3/h1-2H2
• SMILES： O1C(C([H])([H])C(C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 100.01600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 100.016044
• Heavy Atom Count: 7
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: -0.49760
• PSA: 43.37000
• Refractive Index: 1.47
• Boiling Point: 324.3°Cat760mmHg
• Melting Point: 197-199 ºC
• Flash Point: 151.1°C
• Solubility: Soluble (198 g/l) (25 º C),
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),

Tetronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Tetronic acid Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters